Cas no 60547-63-9 (1-Acetyltagitinin A)

• Product Name: 1-Acetyltagitinin A
• CAS No: 60547-63-9
• MF: C₂₁H₃₀O₈
• MW: 410.458107471466
• CID: 837022
• PubChem ID: 85181177
• Update Time: 2025-04-19

1-Acetyltagitinin A Chemical and Physical Properties

Names and Identifiers

• 1-Acetyltagitinin A
• [ "" ]
• 60547-63-9
• (12-Acetyloxy-1-hydroxy-2,11-dimethyl-7-methylidene-6-oxo-5,14-dioxatricyclo[9.2.1.04,8]tetradecan-9-yl) 2-methylpropanoate

• Inchi： 1S/C21H30O8/c1-10(2)18(23)28-15-8-20(6)16(26-13(5)22)9-21(25,29-20)11(3)7-14-17(15)12(4)19(24)27-14/h10-11,14-17,25H,4,7-9H2,1-3,5-6H3
• InChI Key： MFYNTWZAYXDJQB-UHFFFAOYSA-N
• SMILES： CC(C(OC1C2C(OC(C2=C)=O)CC(C)C2(CC(C(O2)(C)C1)OC(=O)C)O)=O)C

Computed Properties

• Exact Mass: 410.19400
• Monoisotopic Mass: 410.19406791g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 730
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 7
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.955
• Topological Polar Surface Area: 108Ų

Experimental Properties

• Color/Form: Powder
• PSA: 108.36000
• LogP: 1.88120

1-Acetyltagitinin A Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpene lactones
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene lactones Sesquiterpene lactones